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Introduction
Butyl octanoate (CH₃(CH₂)₆COOCH₂(CH₂)₂CH₃), a fatty acid ester, is a colorless liquid with a

characteristic fruity odor. It finds applications in the flavor and fragrance industries and is also

of interest in various industrial and research settings, including as a potential biofuel

component and a reference fluid.[1] A thorough understanding of its thermophysical properties

is crucial for process design, quality control, and formulation development in these fields. This

guide provides a comprehensive overview of the key thermophysical properties of butyl
octanoate, supported by quantitative data and detailed experimental methodologies.

Core Thermophysical Properties
The following sections detail the essential thermophysical properties of butyl octanoate. The

quantitative data is summarized in easy-to-reference tables, and the general experimental

protocols for their determination are described.

Density
Density is a fundamental property that relates the mass of a substance to the volume it

occupies. For butyl octanoate, density decreases with increasing temperature.

Table 1: Density of Butyl Octanoate at Various Temperatures
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Temperature (°C) Density (g/cm³) Reference

20 0.86300 - 0.86600 [2]

20 0.86 [3]

20 0.880 [4]

20 0.86

25 0.86 (calculated)

Experimental Protocol: Density Measurement

The density of liquid samples like butyl octanoate is commonly determined using a vibrating

tube densimeter or a pycnometer (specific gravity bottle).

Method 1: Vibrating Tube Densitometer

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and deionized water.

Sample Introduction: A small, degassed sample of butyl octanoate is introduced into the U-

shaped oscillating tube.

Temperature Equilibration: The sample is allowed to reach thermal equilibrium at the desired

temperature, controlled by a Peltier system.

Measurement: The instrument measures the oscillation period of the tube containing the

sample. This period is directly related to the density of the sample.

Data Conversion: The instrument's software converts the oscillation period to a density value

based on the calibration.

Method 2: Pycnometer

Cleaning and Drying: A pycnometer of a known volume is thoroughly cleaned and dried.

Weighing (Empty): The mass of the empty, dry pycnometer is accurately measured.
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Filling: The pycnometer is filled with butyl octanoate, ensuring no air bubbles are trapped.

The temperature of the liquid should be controlled.

Weighing (Filled): The mass of the pycnometer filled with the sample is measured.

Calculation: The density is calculated by dividing the mass of the butyl octanoate (mass of

filled pycnometer minus mass of empty pycnometer) by the known volume of the

pycnometer.

Sample Preparation

Measurement Data Analysis

Obtain Butyl Octanoate Sample Degas Sample (if necessary)

Inject SampleCalibrate Densitometer Equilibrate Temperature Measure Oscillation Period Calculate Density Report Density at Temperature

Click to download full resolution via product page

Experimental Workflow for Density Measurement

Viscosity
Viscosity measures a fluid's resistance to flow. For most liquids, viscosity decreases as

temperature increases.

Table 2: Viscosity of Butyl Octanoate
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Temperature (K) Viscosity (Pa·s) Reference

287.992 - 680
(Data available, specific values

not extracted)

Experimental Protocol: Viscosity Measurement

The dynamic viscosity of butyl octanoate can be measured using a rotational viscometer or a

capillary viscometer.

Method: Rotational Viscometer

Instrument Setup: A suitable spindle and guard leg are attached to the viscometer.

Sample Preparation: A defined volume of butyl octanoate is placed in a sample container.

The temperature of the sample is controlled using a water bath or a temperature-controlled

chamber.

Measurement: The spindle is immersed in the sample to a specified depth. The spindle is

then rotated at a constant speed, and the torque required to overcome the viscous drag of

the fluid is measured.

Calculation: The viscosity is calculated from the measured torque, the rotational speed, and

the geometry of the spindle.
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Instrument Setup

Measurement Data Analysis

Select Spindle Assemble Viscometer

Immerse SpindlePrepare Sample at Temp Rotate at Set Speed Measure Torque Calculate Viscosity Report Viscosity

Click to download full resolution via product page

Experimental Workflow for Viscosity Measurement

Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible.

Experimental Protocol: Surface Tension Measurement

Common methods for measuring the surface tension of liquids like butyl octanoate include the

Du Noüy ring method, the Wilhelmy plate method, and the pendant drop method.

Method: Du Noüy Ring Method

Apparatus Setup: A clean platinum-iridium ring is attached to a sensitive tensiometer.

Sample Preparation: The butyl octanoate sample is placed in a clean, temperature-

controlled vessel.

Measurement: The ring is immersed in the liquid and then slowly pulled upwards. The force

required to pull the ring through the liquid surface is measured. The maximum force just

before the liquid film breaks is recorded.
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Calculation: The surface tension is calculated from the maximum force, the perimeter of the

ring, and a correction factor.

Refractive Index
The refractive index of a material is a dimensionless number that describes how fast light

travels through the material.

Table 3: Refractive Index of Butyl Octanoate

Temperature (°C) Wavelength (nm) Refractive Index Reference

25.00 Not Specified 1.42300 - 1.42600

Not Specified Not Specified 1.42

14.84 to 24.99 486.1 - 667.8
(7 data points

available)

Experimental Protocol: Refractive Index Measurement

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of butyl octanoate are placed on the prism of the

refractometer.

Temperature Control: The prisms are temperature-controlled, typically using a circulating

water bath, to maintain the desired measurement temperature.

Measurement: Light is passed through the sample, and the user adjusts the instrument to

bring the dividing line between the light and dark fields into focus at the crosshairs of the

eyepiece.

Reading: The refractive index is read directly from the instrument's scale.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/product/b146159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Properties
Melting Point, Boiling Point, and Flash Point

These properties define the temperatures at which butyl octanoate undergoes phase

transitions or becomes ignitable.

Table 4: Melting, Boiling, and Flash Points of Butyl Octanoate

Property Value (°C) Pressure (mmHg) Reference

Melting Point -42.90 760.00

Melting Point -43 Not Specified

Boiling Point 240.00 - 241.00 760.00

Boiling Point 241 Not Specified

Boiling Point Approx. 245 Not Specified

Flash Point 98.89 Not Specified

Flash Point 124 Not Specified

Heat Capacity

Heat capacity is the amount of heat required to raise the temperature of a substance by a

certain amount.

Table 5: Heat Capacity of Butyl Octanoate

Temperature (K) Phase Heat Capacity Reference

230.25 - 667.184
Liquid in equilibrium

with Gas
(Data available)

200 - 1000 Ideal Gas (Data available)

Experimental Protocol: Heat Capacity Measurement
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Differential Scanning Calorimetry (DSC) is a widely used technique for determining the heat

capacity of liquids.

Baseline Correction: An initial DSC scan is performed with empty sample and reference pans

to establish a baseline.

Calibration: A scan is performed with a standard material of known heat capacity, such as

sapphire, to determine the instrument's calibration factor.

Sample Preparation: A known mass of butyl octanoate is hermetically sealed in a sample

pan.

Measurement: The sample is subjected to a controlled temperature program (e.g., heating at

a constant rate) in the DSC. The heat flow to the sample is measured relative to an empty

reference pan.

Calculation: The heat capacity of the sample is calculated from the difference in heat flow

between the sample and the baseline, the heating rate, the sample mass, and the calibration

factor.

Other Properties
Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature.

Table 6: Vapor Pressure of Butyl Octanoate

| Temperature (°C) | Vapor Pressure (mmHg) | Reference | | :--- | :--- | :--- | :--- | | 25.00 |

0.035000 | |

Speed of Sound

The speed of sound is the distance traveled per unit of time by a sound wave propagating

through a medium.

Experimental Protocol: Speed of Sound Measurement
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The speed of sound in liquids can be measured using various techniques, including ultrasonic

interferometry and Brillouin light scattering.

Method: Ultrasonic Interferometry

Setup: An ultrasonic transducer and a reflector are placed in a cell containing the butyl
octanoate sample. The distance between the transducer and reflector can be precisely

varied.

Measurement: The transducer emits ultrasonic waves of a known frequency. As the reflector

position is changed, standing waves are created in the liquid. The positions of the nodes and

antinodes of the standing wave are detected by monitoring the acoustic impedance of the

transducer.

Calculation: The wavelength of the sound in the liquid is determined from the distance

between successive nodes or antinodes. The speed of sound is then calculated as the

product of the frequency and the wavelength.

Conclusion
This technical guide has provided a detailed overview of the key thermophysical properties of

butyl octanoate, presenting quantitative data in a structured format and outlining the

experimental protocols for their measurement. The information and workflows presented herein

are intended to be a valuable resource for researchers, scientists, and drug development

professionals working with this compound, facilitating more accurate modeling, process

optimization, and formulation design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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